Cas no 922451-10-3 (N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide)
N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-acenaphthyleno[1,2-d][1,3]thiazol-8-yl-2-benzylsulfonylacetamide
- 2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide
- N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide
- VU0506903-1
- AKOS024479164
- F2982-0153
- 922451-10-3
-
- Inchi: 1S/C22H16N2O3S2/c25-18(13-29(26,27)12-14-6-2-1-3-7-14)23-22-24-20-16-10-4-8-15-9-5-11-17(19(15)16)21(20)28-22/h1-11H,12-13H2,(H,23,24,25)
- InChI Key: IDDJCENRJGEOGJ-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)(CC(NC1=NC2=C(C3C=CC=C4C=CC=C2C=34)S1)=O)(=O)=O
Computed Properties
- Exact Mass: 420.06023472g/mol
- Monoisotopic Mass: 420.06023472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 113Ų
N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2982-0153-2μmol |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-5μmol |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-10μmol |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-20μmol |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-1mg |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-2mg |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-3mg |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-4mg |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-5mg |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F2982-0153-10mg |
2-phenylmethanesulfonyl-N-{11-thia-13-azatetracyclo[7.5.1.0^{5,15}.0^{10,14}]pentadeca-1,3,5(15),6,8,10(14),12-heptaen-12-yl}acetamide |
922451-10-3 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide
Comprehensive Guide to N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide (CAS No. 922451-10-3): Properties, Applications, and Market Insights
N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide (CAS No. 922451-10-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of acenaphthothiazole derivatives, which are known for their diverse biological activities and utility in material science. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.
The molecular structure of N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide combines an acenaphthothiazole core with a benzylsulfonyl moiety, making it a subject of interest for researchers exploring novel pharmacophores and functional materials. Its CAS No. 922451-10-3 serves as a unique identifier in chemical databases, facilitating its study and commercialization.
One of the most searched questions about this compound relates to its synthetic route. The synthesis typically involves the condensation of 8-aminoacenaphtho[1,2-d]thiazole with 2-(benzylsulfonyl)acetyl chloride under controlled conditions. Researchers are particularly interested in optimizing this process to improve yield and purity, as these factors are critical for its application in high-value industries.
In terms of physicochemical properties, N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide exhibits moderate solubility in polar organic solvents, which is a key consideration for its formulation in various applications. Its melting point and stability profile make it suitable for use in environments requiring thermal resistance, a feature that aligns with current trends in high-performance materials development.
The biological activity of this compound has become a hot topic in medicinal chemistry circles. Preliminary studies suggest that the acenaphthothiazole scaffold, combined with the sulfonylacetamide group, may exhibit interesting interactions with biological targets. While not yet approved for therapeutic use, its structural motifs are being investigated for potential applications in drug discovery programs targeting various disease pathways.
Material scientists are exploring N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide for its potential in organic electronics. The conjugated system present in the acenaphthothiazole unit suggests possible applications in organic semiconductors or light-emitting materials, areas that are currently experiencing rapid growth due to the demand for flexible and sustainable electronic devices.
From a market perspective, the demand for specialized heterocyclic compounds like N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide is steadily increasing. The compound's unique CAS No. 922451-10-3 helps in tracking its commercial availability and research applications. Current price trends indicate that it remains a high-value specialty chemical, primarily used in research and development settings.
Quality control is another frequently searched aspect regarding this compound. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide. These techniques are crucial for ensuring batch-to-batch consistency, especially when the compound is used in sensitive applications.
Storage and handling recommendations for CAS No. 922451-10-3 follow standard protocols for organic compounds. It should be kept in a cool, dry place, protected from light and moisture. These precautions maintain the compound's stability over extended periods, an important consideration for research laboratories and industrial users alike.
The future outlook for N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide appears promising, with ongoing research exploring its potential in various cutting-edge applications. As the scientific community continues to investigate its properties and applications, we can expect to see more publications and patents featuring this interesting molecule in the coming years.
For researchers and industry professionals interested in acenaphthothiazole derivatives, N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide represents an exciting area of study. Its combination of structural features and potential applications across multiple disciplines makes it a compound worth watching in the evolving landscape of specialty chemicals and advanced materials.
922451-10-3 (N-(acenaphtho[1,2-d]thiazol-8-yl)-2-(benzylsulfonyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)